Cas no 2138095-84-6 (1,3-Oxazolidine-3-sulfonyl chloride)

• Product Name: 1,3-Oxazolidine-3-sulfonyl chloride
• CAS No: 2138095-84-6
• MF: C₃H₆ClNO₃S
• MW: 171.602638721466
• CID: 5985221
• PubChem ID: 153911655
• Update Time: 2025-05-28

1,3-Oxazolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-oxazolidine-3-sulfonyl chloride
• 2138095-84-6
• EN300-1155135
• 1,3-Oxazolidine-3-sulfonyl chloride

• Inchi： 1S/C3H6ClNO3S/c4-9(6,7)5-1-2-8-3-5/h1-3H2
• InChI Key： WGQHDQJDJWMEHU-UHFFFAOYSA-N
• SMILES： ClS(N1COCC1)(=O)=O

Computed Properties

• Exact Mass: 170.9756919g/mol
• Monoisotopic Mass: 170.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55Ų

Additional information on 1,3-Oxazolidine-3-sulfonyl chloride

Comprehensive Overview of 1,3-Oxazolidine-3-sulfonyl chloride (CAS No. 2138095-84-6): Properties, Applications, and Innovations

1,3-Oxazolidine-3-sulfonyl chloride (CAS No. 2138095-84-6) is a specialized sulfonyl chloride derivative with a unique oxazolidine ring structure. This compound has garnered significant attention in recent years due to its versatile reactivity and potential applications in pharmaceutical synthesis, agrochemical development, and material science. The presence of both the sulfonyl chloride group and the oxazolidine moiety makes it a valuable intermediate for constructing complex molecular architectures.

In the context of drug discovery, 1,3-Oxazolidine-3-sulfonyl chloride serves as a key building block for the synthesis of bioactive molecules. Researchers have explored its use in creating heterocyclic compounds with potential antimicrobial, antiviral, or anti-inflammatory properties. The compound's ability to participate in nucleophilic substitution reactions and cyclization processes makes it particularly useful for designing novel small-molecule therapeutics.

From an industrial perspective, this compound has shown promise in the development of advanced materials. Its reactive sulfonyl chloride group enables covalent bonding with polymers or surfaces, facilitating the creation of functionalized coatings or cross-linked networks. Recent studies have investigated its potential in smart material applications, where its chemical properties could contribute to stimuli-responsive systems.

The synthesis and handling of 1,3-Oxazolidine-3-sulfonyl chloride require careful consideration of its chemical stability and reactivity profile. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with this compound. Storage under inert atmosphere and protection from moisture are typically recommended to maintain its chemical integrity.

Recent advancements in green chemistry have sparked interest in developing more sustainable routes to produce 1,3-Oxazolidine-3-sulfonyl chloride and its derivatives. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact while maintaining high chemical yield and purity. These innovations align with growing industry demands for eco-friendly synthetic processes.

The analytical characterization of 1,3-Oxazolidine-3-sulfonyl chloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods help verify the compound's structural identity and assess its chemical purity, which are critical factors for research and industrial applications. Standardized analytical protocols have been developed to ensure consistent quality across different production batches.

In the context of intellectual property, several patents have been filed covering various applications of 1,3-Oxazolidine-3-sulfonyl chloride and its derivatives. These patents span diverse fields including medicinal chemistry, polymer science, and specialty chemicals. The growing patent activity reflects the compound's commercial potential and the increasing recognition of its utility in multiple technological domains.

Future research directions for 1,3-Oxazolidine-3-sulfonyl chloride may focus on expanding its application scope through structural modifications or novel synthetic methodologies. The integration of computational chemistry tools could facilitate the design of new derivatives with optimized properties for specific applications. Additionally, exploring its potential in emerging fields like bioconjugation chemistry or nanomaterial functionalization could open new avenues for scientific and technological development.

For researchers and industry professionals seeking detailed technical information about 1,3-Oxazolidine-3-sulfonyl chloride, comprehensive safety data sheets and technical bulletins are available from reputable chemical suppliers. These resources provide essential data on the compound's physical properties, handling recommendations, and storage conditions, ensuring safe and effective utilization in various applications.